Cas no 89673-36-9 (tert-Butyl Benzobthiophen-2-ylcarbamate)

• Product Name: tert-Butyl Benzobthiophen-2-ylcarbamate
• CAS No: 89673-36-9
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• MDL: MFCD22056377
• CID: 592585
• PubChem ID: 13182766
• Update Time: 2025-09-22

tert-Butyl Benzobthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl benzo[b]thiophen-2-ylcarbamate
• Carbamic acid, benzo[b]thien-2-yl-, 1,1-dimethylethyl ester
• tert-butyl N-(1-benzothiophen-2-yl)carbamate
• Benzo[b]thien-2-yl-carbamic acid tert-butyl ester
• CNFLHJOYSZBEEL-UHFFFAOYSA-N
• tert-Butyl 1-benzothiophen-2-ylcarbamate
• AK121776
• ST2419979
• Z5299
• 1,1-Dimethylethyl 1-benzothien-2-ylcarbamate
• benzo[b]thiophen-2-yl-carbamic acid tert-butyl ester
• N-(Benzo[b]thiophen-2-yl)carbamic acid tert-
• 1,1-Dimethylethyl N-benzo[b]thien-2-ylcarbamate (ACI)
• Carbamic acid, benzo[b]thien-2-yl-, 1,1-dimethylethyl ester (9CI)
• DB-233944
• t-butyl 1-benzothiophen-2-ylcarbamate
• AKOS016011359
• MFCD22056377
• tert-butylbenzo[b]thiophen-2-ylcarbamate
• DTXSID90525398
• DS-2847
• EN300-100809
• XH0912
• 89673-36-9
• SCHEMBL1099128
• tert-Butyl Benzobthiophen-2-ylcarbamate

• MDL： MFCD22056377
• Inchi： 1S/C13H15NO2S/c1-13(2,3)16-12(15)14-11-8-9-6-4-5-7-10(9)17-11/h4-8H,1-3H3,(H,14,15)
• InChI Key： CNFLHJOYSZBEEL-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC2C(=CC=CC=2)S1)OC(C)(C)C

Computed Properties

• Exact Mass: 249.08200
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 3.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.234
• Melting Point: No data available
• Boiling Point: 333.4±15.0°C at 760 mmHg
• Flash Point: 155.4±20.4 °C
• PSA: 70.06000
• LogP: 4.26190
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl Benzobthiophen-2-ylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes